Cas no 142892-31-7 (2-(3-Bromopyridin-4-YL)acetonitrile)

• Product Name: 2-(3-Bromopyridin-4-YL)acetonitrile
• CAS No: 142892-31-7
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD10000070
• CID: 838082
• PubChem ID: 15353734
• Update Time: 2025-10-29

2-(3-Bromopyridin-4-YL)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineacetonitrile, 3-bromo-
• 2-(3-Bromopyridin-4-yl)acetonitrile
• 2-(3-BROMO(PYRIDIN-4-YL))ACETONITRILE
• 3-bromo-4-cyanomethylpyridine
• AG-D-84911
• AGN-PC-00OZK8
• CTK4C3358
• KB-162646
• SureCN360235
• 3-Bromopyridine-4-acetonitrile
• AK151742
• (3-Bromopyridin-4-yl)acetonitrile
• FCH880193
• AX8288306
• 2-(3-Bromopyridin-4-YL)acetonitrile

• MDL： MFCD10000070
• Inchi： 1S/C7H5BrN2/c8-7-5-10-4-2-6(7)1-3-9/h2,4-5H,1H2
• InChI Key： XAOBSLPTEJADHP-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CC#N

Computed Properties

• Exact Mass: 195.96365
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 36.7

Experimental Properties

• PSA: 36.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(3-Bromopyridin-4-YL)acetonitrile

Introduction to 2-(3-Bromopyridin-4-YL)acetonitrile (CAS No. 142892-31-7)

2-(3-Bromopyridin-4-YL)acetonitrile, a compound with the chemical formula C₇H₅BrN₂, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 142892-31-7, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development. The presence of both a bromine substituent and an acetonitrile group makes it a valuable building block for constructing more complex molecular structures.

The 3-bromopyridin-4-yl moiety is particularly noteworthy, as it provides a reactive site for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of biaryl compounds, which are prevalent in many pharmaceuticals and agrochemicals. The acetonitrile group, on the other hand, offers a handle for nucleophilic substitution reactions, enabling the introduction of diverse functional groups at this position.

In recent years, the demand for high-quality intermediates like 2-(3-Bromopyridin-4-YL)acetonitrile has surged due to advancements in medicinal chemistry and the need for more efficient synthetic routes. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. The compound's role in the synthesis of kinase inhibitors, for instance, has been extensively studied.

One of the most compelling aspects of 2-(3-Bromopyridin-4-YL)acetonitrile is its utility in generating libraries of compounds for high-throughput screening. By systematically varying the substituents on the pyridine ring or introducing different nucleophiles at the acetonitrile position, researchers can quickly identify lead compounds with desired biological activities. This approach has been particularly effective in drug discovery programs aimed at developing small-molecule inhibitors.

The synthesis of 2-(3-Bromopyridin-4-YL)acetonitrile typically involves the bromination of 4-acetonitrilepyridine using brominating agents such as N-bromosuccinimide (NBS). This reaction is highly regioselective, allowing for the introduction of a bromine atom at the 3-position of the pyridine ring while preserving the acetonitrile functionality. The use of NBS is advantageous due to its mild reaction conditions and high yield, making it a preferred choice for industrial-scale production.

In addition to its pharmaceutical applications, 2-(3-Bromopyridin-4-YL)acetonitrile has found utility in materials science. The brominated pyridine derivatives are often employed as ligands in catalytic systems, particularly in transition-metal-catalyzed reactions. The ability to tune the electronic properties of these ligands by introducing different substituents allows for fine control over catalytic activity and selectivity.

The latest research on 2-(3-Bromopyridin-4-YL)acetonitrile has highlighted its potential in developing next-generation therapeutics. For example, studies have demonstrated its role in synthesizing novel antiviral agents by serving as a precursor for compounds that inhibit viral polymerases. The compound's structural features make it an ideal candidate for designing molecules that can interact with biological targets with high specificity and affinity.

Another area where this compound has made significant contributions is in the development of agrochemicals. Pyridine-based compounds are widely used as herbicides, fungicides, and insecticides due to their favorable pharmacokinetic properties. By incorporating the brominated pyridine moiety into these molecules, researchers can enhance their bioactivity and environmental stability.

The growing interest in green chemistry has also influenced the synthesis of 2-(3-Bromopyridin-4-YL)acetonitrile. Efforts are underway to develop more sustainable methods that minimize waste and reduce energy consumption. One such approach involves using catalytic systems that promote efficient transformations while maintaining high yields. These advancements not only make the production process more environmentally friendly but also more cost-effective.

In conclusion, 2-(3-Bromopyridin-4-YL)acetonitrile (CAS No. 142892-31-7) is a multifunctional compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an invaluable intermediate for constructing complex molecules with diverse biological activities. As research continues to evolve, this compound will undoubtedly play an even greater role in shaping the future of chemical synthesis and drug development.